Cas no 1804553-11-4 (6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804553-11-4
• MF: C₈H₄ClF₆NO
• MW: 279.566882133484
• CID: 4927721
• Update Time: 2025-06-15

6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6NO/c1-3-4(7(10,11)12)2-5(9)16-6(3)17-8(13,14)15/h2H,1H3
• InChI Key： HIXXCDULIMFUJS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1

Additional information on 6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804553-11-4)

6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1804553-11-4, belongs to the pyridine class of molecules, which are widely recognized for their versatility in medicinal chemistry. The presence of multiple fluorinated substituents and a chloro group in its structure imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of biologically active agents.

The trifluoromethoxy and trifluoromethyl groups are particularly noteworthy, as they are known to enhance the lipophilicity and metabolic stability of molecules, which are critical factors in drug design. These modifications can significantly influence the pharmacokinetic profile of compounds derived from this scaffold, potentially leading to improved bioavailability and reduced susceptibility to degradation by metabolic enzymes. The 6-chloro substituent further contributes to the compound's reactivity, enabling various functionalization strategies that can be exploited in synthetic chemistry.

In recent years, there has been a growing interest in fluorinated pyridines as key building blocks for the development of novel therapeutic agents. The structural motif of 6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has been explored in several high-profile studies aimed at identifying new drugs for treating a range of diseases, including infectious diseases, cancer, and neurological disorders. The compound's ability to serve as a versatile precursor in multi-step synthetic routes has made it a cornerstone in the arsenal of medicinal chemists.

One of the most compelling aspects of this compound is its role in the development of antiviral agents. Fluorinated pyridines have demonstrated efficacy in disrupting viral replication cycles by interfering with essential enzymatic processes. For instance, derivatives of this scaffold have been investigated for their potential to inhibit proteases and polymerases involved in viral replication. The electron-withdrawing nature of the fluorine atoms can modulate the reactivity of key functional groups, allowing for precise tuning of biological activity. This has led to several promising candidates entering preclinical development pipelines.

The agrochemical sector has also recognized the significance of 6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine as a precursor for novel pesticides and herbicides. The structural features present in this compound contribute to its ability to interact with biological targets in plants and pests, offering potential advantages over traditional agrochemicals. Researchers have leveraged its scaffold to develop compounds with enhanced selectivity and reduced environmental impact, aligning with global efforts toward sustainable agriculture.

From a synthetic chemistry perspective, 6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine exemplifies the power of fluorinated heterocycles as platforms for drug discovery. The compound's reactivity allows for diverse derivatization strategies, including nucleophilic substitution reactions at the chloro and trifluoromethoxy positions, as well as metal-catalyzed cross-coupling reactions. These transformations have enabled the construction of complex molecular architectures with tailored biological properties.

Recent advances in computational chemistry have further enhanced the utility of this compound by allowing for rapid virtual screening and optimization of derivatives. Molecular modeling studies have identified key structural determinants that contribute to binding affinity and selectivity, guiding experimental efforts toward more efficient synthesis routes. The integration of machine learning algorithms has also accelerated the process by predicting optimal modifications based on large datasets of known bioactive compounds.

The pharmacological profile of 6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine continues to be an area of active investigation. Preclinical studies have highlighted its potential as a scaffold for developing kinase inhibitors, which are crucial in targeted cancer therapies. The ability to fine-tune electronic properties through fluorination allows for selective inhibition of aberrantly activated kinases without affecting closely related enzymes. This specificity is essential for minimizing side effects and improving patient outcomes.

In addition to its applications in drug discovery, this compound has shown promise in material science applications due to its electron-deficient nature and ability to participate in coordination chemistry with transition metals. Such interactions can lead to novel materials with unique electronic properties, making them suitable for use in organic electronics and catalysis.

The future direction of research involving 6-Chloro-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is likely to focus on expanding its utility across multiple therapeutic areas. As our understanding of disease mechanisms evolves, so too will our ability to harness this versatile scaffold for innovative therapeutics. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into tangible benefits for patients worldwide.